1-phenyl-3-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-phenyl-3-[4-(1,2,3,4-tetrahydronaphthalen-2-yl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H27N3O2/c28-23-17-22(24(29)27(23)20-8-2-1-3-9-20)26-14-12-25(13-15-26)21-11-10-18-6-4-5-7-19(18)16-21/h1-9,21-22H,10-17H2
• InChI Key: PRCZEDITUISJJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1N3CCN(CC3)C4CC(=O)N(C4=O)C5=CC=CC=C5
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

The compound is part of a class of molecules that have garnered interest for their selective binding and pharmacological properties. For example, derivatives of 1,2,3,4-tetrahydrospiro[naphthalene-1,4'-piperidine] have been studied for their high-affinity, selective σ1 ligand activities. These studies include syntheses from basic chemical precursors and analyses of their structural and pharmacological properties (Tacke et al., 2012).

Synthesis Analysis

The synthesis of related compounds often involves multistep chemical processes, starting from basic building blocks like dichlorodivinylsilane to achieve the desired complex structures. For instance, the synthesis of σ1 ligands from 1′-organyl-1,2,3,4-tetrahydrospiro[naphthalene-1,4′-piperidine] derivatives demonstrates the complexity and specificity required in these chemical syntheses (Tacke et al., 2012).

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by various techniques, including NMR spectroscopy and single-crystal X-ray diffraction. These methods allow for a detailed understanding of the compounds' structural aspects, contributing to insights into their interaction mechanisms at the molecular level (Tacke et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving this class of compounds can include interactions with aryl isothiocyanates, demonstrating the reactivity of the enamino ketone functional group and highlighting the versatility and potential for chemical modification of these molecules (Tsuge & Inaba, 1973).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in various environments and applications. Techniques like X-ray crystallography provide valuable data on the crystalline structures, further informing their physical characteristics (Suresh Kumar et al., 2010).